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Methyl 4-formyl-2-

hydroxybenzoate

CAS No.: 42137-51-9

Cat. No.: B1628896

Get Quote

Executive Summary
Methyl 4-formyl-2-hydroxybenzoate (CAS: 42137-51-9) is a critical bifunctional building block

in medicinal chemistry, particularly for the synthesis of Schiff-base ligands, enzyme inhibitors

(e.g.,

-glucosidase inhibitors), and Angiotensin II receptor blockers.

While direct formylation of methyl salicylate (e.g., Duff or Vilsmeier-Haack reactions) is

theoretically possible, it predominantly yields the 3-formyl or 5-formyl isomers due to the

directing effects of the hydroxyl (ortho/para) and ester (meta) groups. The 4-position is

electronically deactivated and sterically less accessible in direct electrophilic aromatic

substitution.

This protocol details the "Benzylic Oxidation Route," utilizing a Wohl-Ziegler radical bromination

followed by hydrolysis. This method guarantees regiospecificity at the 4-position, high purity,

and scalability, avoiding the difficult isomer separations associated with direct formylation.
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Retrosynthetic Strategy & Logic
The synthesis relies on the functionalization of the pre-existing methyl group in Methyl 4-

methylsalicylate. This approach bypasses the regioselectivity challenges of aromatic

substitution.

Reaction Pathway[1][2][3][4][5][6][7][8]
Precursor: Methyl 4-methylsalicylate (Commercially available or synthesized via esterification

of 4-methylsalicylic acid).

Step 1 (Functionalization): Radical bromination using N-Bromosuccinimide (NBS) to

generate the gem-dibromide intermediate.

Step 2 (Transformation): Hydrolysis of the gem-dibromide to the aldehyde.[1]
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Figure 1: The two-step benzylic oxidation pathway ensuring regiospecificity.

Safety & Handling (E-E-A-T)
N-Bromosuccinimide (NBS): Irritant. Ensure the reagent is white/yellowish. Brown color

indicates free bromine contamination; recrystallize from water if necessary.

AIBN (Azobisisobutyronitrile): Thermal initiator. Produces nitrogen gas and toxic byproducts

(tetramethylsuccinonitrile). Store at 2-8°C. Handle in a fume hood.

Benzotrifluoride (PhCF3): Used here as a greener, safer alternative to Carbon Tetrachloride

(CCl

) or Benzene. It has a higher flash point and lower toxicity profile while maintaining similar
radical stability.
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Lachrymators: Benzylic bromides are potent lachrymators (tear gas agents). All workup must

occur in a functioning fume hood.

Experimental Protocol
Step 1: Wohl-Ziegler Bromination (Synthesis of Gem-
Dibromide)
Objective: Convert the 4-methyl group into a 4-(dibromomethyl) group. Critical Mechanism:

Free-radical chain reaction. Stoichiometry is vital; using <2.0 equivalents yields the

monobromide, while excess leads to the tribromide (which hydrolyzes to the carboxylic acid).

Reagents & Stoichiometry
Reagent MW ( g/mol ) Equiv.

Quantity
(Example)

Role

Methyl 4-

methylsalicylate
166.17 1.0 1.66 g (10 mmol) Substrate

N-

Bromosuccinimid

e (NBS)

177.98 2.2 3.91 g (22 mmol)
Brominating

Agent

AIBN 164.21 0.05 82 mg Radical Initiator

Benzotrifluoride

(PhCF3)
- - 25 mL Solvent

Procedure
Setup: Equip a 100 mL round-bottom flask (RBF) with a magnetic stir bar and a reflux

condenser. Connect the top of the condenser to a drying tube (CaCl

) or a nitrogen line (radical reactions are sensitive to oxygen inhibition).

Dissolution: Dissolve Methyl 4-methylsalicylate (1.66 g) in Benzotrifluoride (25 mL).

Addition: Add NBS (3.91 g) and AIBN (82 mg) to the stirring solution.

Initiation: Heat the mixture to reflux (approx. 100-102°C oil bath).
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Note: Irradiation with a tungsten lamp (visible light) can accelerate initiation if the reaction

is sluggish.

Reaction: Reflux for 4–6 hours.

Visual Check: The dense NBS solid (bottom) will gradually disappear and be replaced by

Succinimide, which floats to the top (in CCl

) or forms a lighter suspension.

Monitoring: Monitor by TLC (Hexane/EtOAc 8:1). The starting material (Rf ~0.6) should

disappear. The gem-dibromide typically runs slightly lower or co-elutes with the

monobromide; look for the disappearance of the specific starting spot.

Workup:

Cool the mixture to room temperature.

Filter off the precipitated succinimide solid. Rinse the solid with small portions of cold

solvent.

Concentrate the filtrate under reduced pressure to yield the crude gem-dibromide as a

yellow oil or semi-solid.

Checkpoint: Do not purify extensively here; benzylic bromides are unstable. Proceed

directly to hydrolysis.

Step 2: Hydrolysis of Gem-Dibromide to Aldehyde
Objective: Convert the gem-dibromide to the aldehyde functionality without hydrolyzing the

methyl ester. Chemistry: Calcium carbonate acts as a mild base/buffer to neutralize the HBr

generated, preventing acid-catalyzed hydrolysis of the ester group.

Reagents
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Reagent Equiv. Role

Crude gem-dibromide 1.0 (theoretical) Intermediate

Calcium Carbonate (CaCO

)
3.0 Acid Scavenger

Dioxane/Water (1:1) - Solvent

Procedure
Resuspension: Dissolve the crude oil from Step 1 in 30 mL of Dioxane/Water (1:1 mixture).

Addition: Add powdered CaCO

(3.0 g, excess).

Reflux: Heat the suspension to reflux (100°C) for 4–8 hours.

Mechanism:[2][3][4][5][6][7][8][9] The gem-dibromide undergoes S

1/S

2 substitution to a gem-diol (hydrate), which spontaneously collapses to the aldehyde.

Workup:

Cool to room temperature.[7][10][11]

Acidify carefully with 1M HCl to pH ~3 (to dissolve excess CaCO

and ensure the phenol is protonated).

Extract with Ethyl Acetate (3 x 20 mL).[7]

Wash combined organics with Brine (1 x 20 mL).

Dry over anhydrous Na
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SO

, filter, and concentrate.

Purification:

The crude product is often pure enough for use.

If necessary, recrystallize from Methanol or purify via Flash Column Chromatography

(Silica gel, Hexane/EtOAc gradient 9:1 to 4:1).

Quality Control & Characterization
The product must be validated to ensure the ester is intact and the aldehyde is at the correct

position.

Expected Data
Appearance: Pale yellow to white crystalline solid.

Melting Point: 82–85 °C.

1H NMR (400 MHz, CDCl

):

11.20 (s, 1H, Phenolic OH) – Indicates intramolecular H-bonding.

10.01 (s, 1H, CHO) – Diagnostic aldehyde peak.

7.95 (d, J=8.0 Hz, 1H, H-6) – Ortho to ester.

7.45 (s, 1H, H-3) – Ortho to OH, Meta to CHO.

7.40 (d, J=8.0 Hz, 1H, H-5) – Ortho to CHO.

4.01 (s, 3H, OCH

) – Methyl ester intact.

Workup Logic Flow
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Figure 2: Workup and purification logic for the hydrolysis step.

Troubleshooting & "Notes from the Bench"
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Observation Diagnosis Solution

Low Yield (Step 1)
Incomplete bromination

(Monobromide formed).

Increase NBS to 2.2–2.4 eq.

Ensure reagents are dry.

Check AIBN activity (should

bubble upon heating).

Product is Acidic Hydrolysis of ester group.[12]

Hydrolysis conditions were too

harsh (too acidic or too hot for

too long). Use CaCO

(buffer) instead of strong acids.

Dark/Tar Product
Decomposition of benzylic

bromide.

Do not store the intermediate.

Perform hydrolysis

immediately after Step 1

workup.

Impurity at ~5-6 ppm
Unreacted benzyl bromide

protons.

Incomplete hydrolysis.

Increase reflux time in Step 2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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